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Compound of Interest

Compound Name: 3-(2-Methoxyethoxy)benzaldehyde

CAS No.: 73244-50-5

Cat. No.: B1599445

Get Quote

A Note on Nomenclature: The compound requested, 3-(2-Methoxyethoxy)benzaldehyde, is

not widely documented in chemical literature and supplier catalogs. However, a closely related

and more prevalent derivative, 3-[(2-Methoxyethoxy)methoxy]benzaldehyde, is well-

characterized. This guide will focus on the latter, providing a comprehensive overview for

researchers, scientists, and drug development professionals.

Chemical Identity and Properties
IUPAC Name: 3-((2-Methoxyethoxy)methoxy)benzaldehyde

Synonyms:

3-Methoxyethoxymethoxy-benzaldehyde

MEM-protected 3-hydroxybenzaldehyde

CAS Number: 139461-72-6

Molecular Structure:
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Caption: 2D structure of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde.

This molecule is a derivative of benzaldehyde where the hydroxyl group at the meta-position is

protected by a 2-methoxyethoxymethyl (MEM) ether. This protecting group enhances the

molecule's solubility in polar organic solvents due to the presence of ether linkages.[1]

Physicochemical Properties
Property Value Source

Molecular Formula C₁₁H₁₄O₄ Santa Cruz Biotechnology

Molecular Weight 210.23 g/mol Santa Cruz Biotechnology

Appearance Yellow liquid BenchChem

Purity
Typically >95% (may vary by

supplier)
N/A

Solubility
Soluble in polar organic

solvents like DMF and THF
BenchChem

Synthesis
The primary and most common synthesis of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde

involves the protection of the hydroxyl group of 3-hydroxybenzaldehyde.

Reaction Scheme
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Reactants

Reagents & Conditions

Product
3-Hydroxybenzaldehyde

+2-Methoxyethoxymethyl chloride (MEM-Cl)

K₂CO₃

DMF

60 °C

3-[(2-Methoxyethoxy)methoxy]benzaldehydeK₂CO₃, DMF, 60 °C

Click to download full resolution via product page

Caption: Synthesis of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde.

Detailed Experimental Protocol
This protocol is based on established laboratory procedures for MEM protection of phenols.[1]

[2]

Preparation: To a solution of 3-hydroxybenzaldehyde (1.0 eq) in anhydrous

dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 1.5 eq).

Reaction: Stir the mixture at room temperature under an inert atmosphere (e.g., nitrogen or

argon).

Addition of MEM-Cl: Slowly add 2-methoxyethoxymethyl chloride (MEM-Cl, 1.2 eq) to the

reaction mixture.
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Heating: Heat the reaction mixture to 60°C and maintain with vigorous stirring. The progress

of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After completion of the reaction (typically a few hours), cool the mixture to room

temperature and pour it into water.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate

or diethyl ether.

Washing: Wash the combined organic layers with water and then with brine to remove any

remaining DMF and inorganic salts.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to yield the crude product.

Purification: The crude product can be purified by column chromatography on silica gel to

afford the pure 3-[(2-Methoxyethoxy)methoxy]benzaldehyde.

Applications in Research and Drug Development
The primary utility of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde lies in its role as a key

intermediate in multi-step organic syntheses, particularly in the pharmaceutical industry.

Intermediate in the Synthesis of Phenylephrine
3-[(2-Methoxyethoxy)methoxy]benzaldehyde is a crucial building block in the synthesis of

Phenylephrine, a potent α₁-adrenergic receptor agonist.[1] Phenylephrine is widely used as a

nasal decongestant and as a vasopressor to increase blood pressure in certain medical

situations.[3]

The synthesis involves the protection of the meta-hydroxyl group of 3-hydroxybenzaldehyde

with a MEM group, allowing for selective reactions at other positions of the molecule before its

eventual deprotection to yield the final phenylephrine structure.

Workflow: Role in Phenylephrine Synthesis
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Caption: Role of 3-[(2-Methoxyethoxy)methoxy]benzaldehyde in Phenylephrine Synthesis.

The methoxy and methoxyethoxy groups can also play a role in enhancing the binding affinity

of derivative molecules to their biological targets, thereby influencing their pharmacokinetic and

pharmacodynamic properties.[4]

Safety and Handling
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While a comprehensive, official safety data sheet (SDS) for 3-[(2-

Methoxyethoxy)methoxy]benzaldehyde is not readily available from major regulatory bodies,

information from suppliers and structurally similar compounds allows for a reliable hazard

assessment.

GHS Classification (Likely): Based on the known hazards of similar benzaldehyde derivatives,

this compound is likely classified as a Category 4 irritant.[4]

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Recommended Safety Precautions
Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A standard laboratory coat should be worn.

Engineering Controls:

Fume Hood: All handling of this compound should be conducted in a well-ventilated

chemical fume hood.[4]

Handling:

Avoid inhalation of vapors or mists.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:
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Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations. It has been

suggested that waste can be neutralized with an aqueous base before incineration.[4]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 3-[(2-

Methoxyethoxy)methoxy]benzaldehyde.

¹H NMR (CDCl₃):[1]

δ 9.83 (s, 1H): Aldehydic proton (-CHO).

δ 7.50–7.44 (m, 3H): Aromatic protons (Ar-H).

δ 5.28 (s, 2H): Methylene protons of the O-CH₂-O group.

δ 3.76–3.65 (m, 4H): Methylene protons of the -O-CH₂-CH₂-O- group.

δ 3.37 (s, 3H): Methyl protons of the -OCH₃ group.

¹³C NMR:[1]

δ 190.7: Carbonyl carbon (CHO).

δ 152.4: Aromatic carbon attached to the ether oxygen (C-O).

δ 130.8–112.5: Other aromatic carbons.

δ 93.9: Methylene carbon of the O-CH₂-O group.

δ 71.4–56.6: Carbons of the ether side chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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